8-Bromo-1-naphthamide

• IUPAC Name: 8-bromonaphthalene-1-carboxamide
• InChI: InChI=1S/C11H8BrNO/c12-9-6-2-4-7-3-1-5-8(10(7)9)11(13)14/h1-6H,(H2,13,14)
• InChI Key: IYPJTAWXMPTXGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)C(=O)N)C(=CC=C2)Br
• Molecular Formula: C11H8BrNO
• Molecular Weight: 250.09 g/mol
• CAS No.: 273208-26-7

Description

8-Bromo-1-naphthamide is a brominated naphthalene derivative featuring a bromine atom at the 8-position and an amide group at the 1-position of the naphthalene ring. Brominated naphthalamides are of interest in organic synthesis and materials science due to their electronic properties, steric effects, and capacity for intermolecular interactions such as hydrogen bonding . The 1,8-disubstitution pattern on the naphthalene ring is notable for its influence on molecular strain and packing behavior, as observed in related compounds like 8-bromo-naphthalen-1-amine .

Preparation Methods

The synthesis of 8-Bromo-1-naphthamide typically involves a multi-step process starting from 1,8-naphthalic anhydrideThe reaction conditions often involve the use of bromine or N-bromosuccinimide (NBS) as the brominating agents, and the reactions are usually carried out under controlled temperatures to ensure high yields and purity .

Industrial production methods for 8-Bromo-1-naphthamide may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to maintain consistent reaction conditions and product quality .

Chemical Reactions Analysis

8-Bromo-1-naphthamide undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction: While specific oxidation and reduction reactions of 8-Bromo-1-naphthamide are less documented, its structural analogs undergo such reactions, suggesting similar reactivity.

Coupling Reactions: It can participate in coupling reactions such as Heck coupling, where it reacts with alkenes to form new carbon-carbon bonds.

Common reagents used in these reactions include bases like sodium hydroxide for substitution reactions and palladium catalysts for coupling reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

8-Bromo-1-naphthamide has found applications in various scientific research fields:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a precursor in the preparation of fluorescent dyes.

Biology: Its derivatives are used in bioimaging and as fluorescent probes for detecting ions and molecules in biological systems.

Medicine: Research is ongoing into its potential use in drug development, particularly in designing compounds with specific biological activities.

Industry: It is used in the development of materials with unique photophysical properties, such as organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Mechanism of Action

The mechanism by which 8-Bromo-1-naphthamide exerts its effects is largely dependent on its interaction with specific molecular targets. In biological systems, it can act as a fluorescent probe by binding to specific ions or molecules, leading to changes in its fluorescence properties. This interaction often involves the formation of non-covalent bonds such as hydrogen bonds and van der Waals forces .

Comparison with Similar Compounds

8-Bromo-naphthalen-1-amine (C₁₀H₈BrN)

• Substituents : Bromine (8-position), amine (1-position).
• Key Properties : Exhibits reduced steric strain compared to other 1,8-disubstituted naphthalenes due to favorable spatial arrangement. Forms intra- and intermolecular hydrogen bonds via NH protons, leading to a herringbone crystal packing motif .
• Comparison : Unlike 8-Bromo-1-naphthamide, the amine group may enhance solubility in polar solvents, whereas the amide group in 8-Bromo-1-naphthamide could increase rigidity and intermolecular dipole interactions.

8-Bromo-1-naphthaldehyde (C₁₁H₇BrO)

• Substituents : Bromine (8-position), aldehyde (1-position).
• Key Properties : The aldehyde group is highly reactive, participating in condensation and nucleophilic addition reactions. This contrasts with the amide group’s stability and propensity for hydrogen bonding .
• Comparison : The aldehyde’s electrophilic nature makes it more reactive in synthetic pathways compared to the amide, which is typically inert under similar conditions.

5-Bromo-N-(4-bromophenyl)-1-naphthamide (C₁₇H₁₁Br₂NO)

• Substituents : Bromine (5-position), amide (1-position), and 4-bromophenyl group.
• The dual bromine atoms may enhance halogen bonding interactions .
• Comparison : Unlike 8-Bromo-1-naphthamide, the 5-bromo substitution shifts electronic density asymmetrically, which could affect reactivity in cross-coupling reactions.

Structural and Electronic Differences

• Tetralin Derivatives: (S)-8-Bromo-2-aminotetralin features a hydrogenated naphthalene core, reducing aromaticity and strain. This increases conformational flexibility compared to planar naphthalamides .
• Sulfonated Bromonaphthalenes: Brominated sulfonic acids (e.g., 1-amino-8-naphthol-4:6-disulphonate derivatives) exhibit high water solubility due to sulfonic acid groups, a stark contrast to the hydrophobic nature of naphthalamides .

Data Table: Key Properties of Compared Compounds

Compound Name	Substituents	Functional Groups	Molecular Weight (g/mol)	Key Properties	References
8-Bromo-naphthalen-1-amine	Br (8), NH₂ (1)	Amine	214.08	Reduced steric strain; hydrogen bonding; herringbone packing
8-Bromo-1-naphthaldehyde	Br (8), CHO (1)	Aldehyde	229.08	High reactivity; electrophilic aldehyde group
5-Bromo-N-(4-bromophenyl)-1-naphthamide	Br (5), CONH(4-BrC₆H₄) (1)	Amide	405.08	Dual bromine sites; enhanced halogen bonding
(S)-8-Bromo-2-aminotetralin	Br (8), NH₂ (2)	Amine (tetralin core)	230.11 (est.)	Increased flexibility; reduced aromatic strain
1-Amino-8-naphthol-4:6-disulphonate	Br, SO₃H (multiple)	Sulfonic acid, amine	N/A	High water solubility; used in dye synthesis